Cas no 1251625-95-2 (N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251625-95-2
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 5941184
• PubChem ID: 7992724
• Update Time: 2025-06-08

N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• N-benzyl-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• F3406-9421
• N-benzyl-2-(2-oxo-5-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
• N-benzyl-2-[2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• 1251625-95-2
• AKOS021970836

• Inchi： 1S/C18H21N3O4S/c22-17(19-12-15-6-2-1-3-7-15)14-20-13-16(8-9-18(20)23)26(24,25)21-10-4-5-11-21/h1-3,6-9,13H,4-5,10-12,14H2,(H,19,22)
• InChI Key： XESIRWWQFLXUOI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1C(=O)C=CC(S(N2CCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.2Ų

Additional information on N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide

N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide: A Comprehensive Overview of CAS No. 1251625-95-2

N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251625-95-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a pyrrolidine sulfonyl moiety, and a dihydropyridine ring system. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251625-95-2) is particularly noteworthy for its ability to modulate various biological pathways. The benzyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. The pyrrolidine sulfonyl moiety imparts polarity and hydrogen bonding capabilities, which are crucial for interactions with target proteins. The dihydropyridine ring system is known for its involvement in calcium channel modulation, making this compound a potential candidate for cardiovascular and neurological disorders.

Recent studies have highlighted the potential therapeutic applications of N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide. One notable area of research is its activity as a calcium channel blocker. Calcium channel blockers are widely used in the treatment of hypertension, angina pectoris, and certain arrhythmias. The unique structure of this compound allows it to selectively target specific subtypes of calcium channels, potentially offering improved efficacy and reduced side effects compared to existing drugs.

In addition to its cardiovascular applications, N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide has shown promise in the treatment of neurological disorders. Preclinical studies have demonstrated its ability to modulate neurotransmitter release and neuronal excitability. This makes it a potential candidate for the treatment of conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these areas.

The pharmacokinetic properties of N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide have also been extensively studied. Its high lipophilicity facilitates rapid absorption and distribution throughout the body. However, the presence of polar functional groups ensures sufficient water solubility for effective renal excretion. These properties contribute to a favorable pharmacokinetic profile, making it suitable for both oral and parenteral administration.

Preclinical safety studies have indicated that N-benzyl-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-y\-lacetamide exhibits low toxicity and good tolerability at therapeutic doses. Animal models have shown no significant adverse effects on major organs or systems, suggesting a wide therapeutic window. These findings are crucial for advancing the compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-benzyl\-2\-oxo\-5\-(pyrrolidine\-sulfonyl)\\-dihydropyridin\- acetamide in human subjects. Early phase I trials have demonstrated promising results in terms of safety and pharmacokinetics. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

The development of N-benzyl\-oxo\-sulfonyl\-dihydropyridin\- acetamide (CAS No. 1251625\-95\-) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the treatment of cardiovascular and neurological disorders. Ongoing research continues to explore its full therapeutic potential, with the goal of bringing this innovative compound to market as a safe and effective treatment option.